59-99-4

Neostigmine

Usually In Stock

• CAS RN:
• 59-99-4

• Formula:
• C12H19N2O2+

• InChI:
• InChI=1S/C12H19N2O2/c1-13(2)12(15)16-11-8-6-7-10(9-11)14(3,4)5/h6-9H,1-5H3/q+1

• InChIKey:
• ALWKGYPQUAPLQC-UHFFFAOYSA-N

• Neostigmine is a parasympathomimetic agent that acts as a reversible acetylcholinesterase inhibitor.
  Neostigmine is a quaternary ammonium ion comprising an anilinium ion core having three methyl substituents on the aniline nitrogen, and a 3-[(dimethylcarbamoyl)oxy] substituent at position 3. It is a parasympathomimetic which acts as a reversible acetylcholinesterase inhibitor. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor and an antidote to curare poisoning.
  Neostigmine, also known as proserine or synstigmin, belongs to the class of organic compounds known as phenoxy compounds. These are aromatic compounds contaning a phenoxy group. Neostigmine is considered to be a practically insoluble (in water) and relatively neutral molecule. Neostigmine has been detected in multiple biofluids, such as urine and blood. Within the cell, neostigmine is primarily loc...

3-{[4-(3-Chlorophenyl)piperazin-1-yl]methyl}-9-ethyl-9H-carbazole

• CAS RN:
• 5259-99-4

• Formula:
• C25H26ClN3

• InChI:
• InChI=1S/C25H26ClN3/c1-2-29-24-9-4-3-8-22(24)23-16-19(10-11-25(23)29)18-27-12-14-28(15-13-27)21-7-5-6-20(26)17-21/h3-11,16-17H,2,12-15,18H2,1H3

• InChIKey:
• NLCQYACKRCWRMH-UHFFFAOYSA-N

• 3-{[4-(3-Chlorophenyl)piperazin-1-yl]methyl}-9-ethyl-9H-carbazole is a useful research compound. Its molecular formula is C25H26ClN3 and its molecular weight is 403.9 g/mol. The purity is usually 95%.

2-Fluoro-5-methylhexanoic acid

In Stock

• CAS RN:
• 5659-99-4

• Formula:
• C7H13FO2

• InChI:
• InChI=1S/C7H13FO2/c1-5(2)3-4-6(8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)

• InChIKey:
• ODIHSKPVAUZUKP-UHFFFAOYSA-N

• 2-Fluoro-5-methylhexanoic acid is a useful research compound. Its molecular formula is C7H13FO2 and its molecular weight is 148.18 g/mol. The purity is usually 95%.

2-(4,6-Dimethyl-pyrimidin-2-ylamino)-benzoic acid hydrochloride

In Stock

• CAS RN:
• 18159-99-4

• Formula:
• C13H14ClN3O2

• InChI:
• InChI=1S/C13H13N3O2.ClH/c1-8-7-9(2)15-13(14-8)16-11-6-4-3-5-10(11)12(17)18;/h3-7H,1-2H3,(H,17,18)(H,14,15,16);1H

• InChIKey:
• WQIOAPKXBQORCT-UHFFFAOYSA-N

• 2-(4,6-Dimethyl-pyrimidin-2-ylamino)-benzoic acid hydrochloride is a useful research compound. Its molecular formula is C13H14ClN3O2 and its molecular weight is 279.72 g/mol. The purity is usually 95%.

2-Cyano-3-(2,3-dichlorophenyl)propanoic acid

Usually In Stock

• CAS RN:
• 39959-99-4

• Formula:
• C10H7Cl2NO2

• InChI:
• InChI=1S/C10H7Cl2NO2/c11-8-3-1-2-6(9(8)12)4-7(5-13)10(14)15/h1-3,7H,4H2,(H,14,15)

• InChIKey:
• VPJNFRXTNLNCMR-UHFFFAOYSA-N

• 2-Cyano-3-(2,3-dichlorophenyl)propanoic acid is a useful research compound. Its molecular formula is C10H7Cl2NO2 and its molecular weight is 244.07 g/mol. The purity is usually 95%.

4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline

In Stock

• CAS RN:
• 13159-99-4

• Formula:
• C16H20N2O

• InChI:
• InChI=1S/C16H20N2O/c1-18(2)15-8-4-13(5-9-15)12-17-14-6-10-16(19-3)11-7-14/h4-11,17H,12H2,1-3H3

• InChIKey:
• RDKKBVHEHXPZQH-UHFFFAOYSA-N

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline is a useful research compound. Its molecular formula is C16H20N2O and its molecular weight is 256.34 g/mol. The purity is usually 95%.

6,6-dimethyl-3-(2-phenylethyl)-2-[(2-phenylethyl)sulfanyl]-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351159-99-4

• Formula:
• C27H28N2O2S2

• InChI:
• InChI=1S/C27H28N2O2S2/c1-27(2)17-21-22(18-31-27)33-24-23(21)25(30)29(15-13-19-9-5-3-6-10-19)26(28-24)32-16-14-20-11-7-4-8-12-20/h3-12H,13-18H2,1-2H3

• InChIKey:
• YTWAGOSMIHUOQO-UHFFFAOYSA-N

• 6,6-dimethyl-3-(2-phenylethyl)-2-[(2-phenylethyl)sulfanyl]-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C27H28N2O2S2 and its molecular weight is 476.7g/mol. The purity is usually 95%.

(Z)-N'-(1-(4-bromophenyl)ethylidene)-3-isopropyl-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 403659-99-4

• Formula:
• C15H17BrN4O

• InChI:
• InChI=1S/C15H17BrN4O/c1-9(2)13-8-14(19-18-13)15(21)20-17-10(3)11-4-6-12(16)7-5-11/h4-9H,1-3H3,(H,18,19)(H,20,21)/b17-10-

• InChIKey:
• UYASNHQOSVSWDZ-YVLHZVERSA-N

• (Z)-N'-(1-(4-bromophenyl)ethylidene)-3-isopropyl-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C15H17BrN4O and its molecular weight is 349.232. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5-chlorothiophene-2-carboxamide

In Stock

• CAS RN:
• 864859-99-4

• Formula:
• C21H16ClN3O2S3

• InChI:
• InChI=1S/C21H16ClN3O2S3/c1-11(26)25-9-8-12-16(10-25)30-21(24-19(27)15-6-7-17(22)28-15)18(12)20-23-13-4-2-3-5-14(13)29-20/h2-7H,8-10H2,1H3,(H,24,27)

• InChIKey:
• AMFDNVASTGHZTB-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-5-chlorothiophene-2-carboxamide is a useful research compound. Its molecular formula is C21H16ClN3O2S3 and its molecular weight is 474.01. The purity is usually 95%.

2-(4-Isopropylbenzoyl)oxazole

In Stock

• CAS RN:
• 898759-99-4

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c1-9(2)10-3-5-11(6-4-10)12(15)13-14-7-8-16-13/h3-9H,1-2H3

• InChIKey:
• KQIZXCMULJTIBY-UHFFFAOYSA-N

• 2-(4-Isopropylbenzoyl)oxazole is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.

5-(4-(2,4-Dichlorobenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903859-99-4

• Formula:
• C19H14Cl2N4O2S

• InChI:
• InChI=1S/C19H14Cl2N4O2S/c20-12-3-4-13(14(21)10-12)18(26)24-5-7-25(8-6-24)19-15(11-22)23-17(27-19)16-2-1-9-28-16/h1-4,9-10H,5-8H2

• InChIKey:
• FYVABQKHWRRKTR-UHFFFAOYSA-N

• 5-(4-(2,4-Dichlorobenzoyl)piperazin-1-yl)-2-(thiophen-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C19H14Cl2N4O2S and its molecular weight is 433.31. The purity is usually 95%.

2-Bromo-1-(2-chloro-6-fluorophenyl)ethanone

In Stock

• CAS RN:
• 157359-99-4

• Formula:
• C8H5BrClFO

• InChI:
• InChI=1S/C8H5BrClFO/c9-4-7(12)8-5(10)2-1-3-6(8)11/h1-3H,4H2

• InChIKey:
• UQVVURJTXQEOES-UHFFFAOYSA-N

• 2-Bromo-1-(2-chloro-6-fluorophenyl)ethanone is a useful research compound. Its molecular formula is C8H5BrClFO and its molecular weight is 251.48 g/mol. The purity is usually 95%.

N-[(6-Chloro-3-pyridinyl)methyl]-N'-(2,2-diethoxyethyl)-N''-nitro-guanidine

In Stock

• CAS RN:
• 330559-99-4

• Formula:
• C₁₃H₂₀ClN₅O₄

• N-[(6-Chloro-3-pyridinyl)methyl]-N'-(2,2-diethoxyethyl)-N''-nitro-guanidine is a useful research compound. Its molecular formula is C₁₃H₂₀ClN₅O₄ and its molecular weight is 345.78. The purity is usually 95%.

Ethyl 3-[4-(chloromethyl)phenyl]propanoate

Usually In Stock

• CAS RN:
• 107859-99-4

• Formula:
• C12H15ClO2

• InChI:
• InChI=1S/C12H15ClO2/c1-2-15-12(14)8-7-10-3-5-11(9-13)6-4-10/h3-6H,2,7-9H2,1H3

• InChIKey:
• XZWKWKHEMBGWKX-UHFFFAOYSA-N

• Ethyl 3-[4-(chloromethyl)phenyl]propanoate, also known as Ethyl 3-[4-(chloromethyl)phenyl]propanoate, is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.7 g/mol. The purity is usually 95%.

6,8-Dioxabicyclo3.2.1octane, 5-(3-bromopropyl)-4-methoxy-2-(phenylmethoxy)-, 1R-(exo,exo)-

• CAS RN:
• 136759-99-4

• Formula:
• C10H12N2O

• 6,8-Dioxabicyclo3.2.1octane, 5-(3-bromopropyl)-4-methoxy-2-(phenylmethoxy)-, 1R-(exo,exo)-, also known as 6,8-Dioxabicyclo3.2.1octane, 5-(3-bromopropyl)-4-methoxy-2-(phenylmethoxy)-, 1R-(exo,exo)-, is a useful research compound. Its molecular formula is C10H12N2O. The purity is usually 95%.

N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-3-fluorobenzenesulfonamide

In Stock

• CAS RN:
• 1797659-99-4

• Formula:
• C13H15FN4O3S

• InChI:
• InChI=1S/C13H15FN4O3S/c1-18(2)12-11(8-15-13(16-12)21-3)17-22(19,20)10-6-4-5-9(14)7-10/h4-8,17H,1-3H3

• InChIKey:
• MPDLBJOCAIIHKG-UHFFFAOYSA-N

• N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-3-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C13H15FN4O3S and its molecular weight is 326.35. The purity is usually 95%.